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Compound of Interest

Compound Name: MOG (44-54), mouse, human, rat

Cat. No.: B12385390 Get Quote

Application Notes and Protocols for MOG (44-54)
Peptide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Myelin Oligodendrocyte Glycoprotein (MOG) (44-54) is a peptide fragment of the MOG protein,

which is a key component of the myelin sheath in the central nervous system (CNS). This 11-

amino acid peptide is of significant interest in immunological research, particularly in the study

of autoimmune diseases like multiple sclerosis (MS). It serves as a minimal epitope for CD8+ T

cells and can be used to induce Experimental Autoimmune Encephalomyelitis (EAE) in

susceptible animal models, providing a valuable tool for investigating the pathogenesis of

demyelinating diseases and for the development of potential therapeutics.[1][2][3][4]

These application notes provide detailed information on the solubility of MOG (44-54) peptide

and protocols for its preparation for in vivo injections, specifically for the induction of EAE.
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Property Value Reference

Amino Acid Sequence
Phe-Ser-Arg-Val-Val-His-Leu-

Tyr-Arg-Asn-Gly
[5]

Molecular Formula C61H94N20O15 [1]

Molecular Weight 1347.5 g/mol [1]

Appearance Lyophilized powder

Storage Temperature -20°C [6][7]

Solubility and Reconstitution Data
Solvent Solubility Concentration Notes Reference

Deionized Water Soluble Not specified

Can be used for

initial stock

solution.

[6]

Phosphate-

Buffered Saline

(PBS), pH 7.2

Soluble 10 mg/mL

A common

vehicle for

injection.

[7]

Sterile Saline Soluble Not specified

Can be used for

dilution before

administration.

[8]

EAE Induction Protocol Parameters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.bdbiosciences.com/content/dam/bdb/product_assets/product_pdf/proteinproduct/purified/pdf_0/551323.pdf
https://www.smolecule.com/products/s12858693
https://www.smolecule.com/products/s12858693
https://www.sigmaaldrich.com/TW/zh/product/sigma/m4199
https://www.caymanchem.com/product/36906
https://www.sigmaaldrich.com/TW/zh/product/sigma/m4199
https://www.caymanchem.com/product/36906
https://patents.google.com/patent/US9765128B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Animal Model C57BL/6 mice [1][8]

Peptide Concentration in

Emulsion
1.5 mg/mL [1][9]

Adjuvant
Complete Freund's Adjuvant

(CFA)
[1][10]

Mycobacterium tuberculosis in

CFA
200 µg/mL to 400 µ g/injection [1][10]

Pertussis Toxin Administration
500 ng, intraperitoneally (Day

0 and Day 2)
[1]

Injection Volume
100 µL per site

(subcutaneously)
[1]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized MOG (44-54)
Peptide
This protocol describes the reconstitution of lyophilized MOG (44-54) peptide to create a stock

solution.

Materials:

Lyophilized MOG (44-54) peptide vial

Sterile, deionized water or sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile, pyrogen-free polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming inside the vial.

Solvent Addition: Using a calibrated micropipette, add the desired volume of sterile deionized

water or PBS to the vial. To prepare a 10 mg/mL stock solution, for example, add 100 µL of

solvent to 1 mg of peptide.

Dissolution: Gently swirl or roll the vial to dissolve the peptide.[11] Avoid vigorous shaking or

vortexing, as this can cause peptide aggregation or degradation.[11] Ensure that all powder

is completely dissolved.

Aliquoting and Storage: For long-term storage and to avoid repeated freeze-thaw cycles, it is

recommended to aliquot the reconstituted peptide solution into smaller, single-use volumes

in sterile polypropylene tubes. Store the aliquots at -20°C.

Protocol 2: Preparation of MOG (44-54) Emulsion for
EAE Induction
This protocol details the preparation of a water-in-oil emulsion of MOG (44-54) peptide with

Complete Freund's Adjuvant (CFA) for immunization.

Materials:

Reconstituted MOG (44-54) peptide stock solution

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Sterile saline (0.9% NaCl)

Two sterile Luer-lock glass syringes

One sterile Luer-lock connector or a double-hubbed needle

Sterile injection needles (e.g., 27-30 gauge)

Procedure:
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Peptide Dilution: Dilute the reconstituted MOG (44-54) peptide stock solution with sterile

saline to the final desired concentration for the emulsion (e.g., 3 mg/mL, to achieve a final

concentration of 1.5 mg/mL in the emulsion).

Syringe Preparation: Draw an equal volume of the diluted MOG (44-54) peptide solution into

one glass syringe and an equal volume of CFA into the second glass syringe. For example,

to prepare 200 µL of emulsion, draw 100 µL of the peptide solution and 100 µL of CFA.

Emulsification: Connect the two syringes using a Luer-lock connector.

Mixing: Force the contents of the syringes back and forth rapidly for at least 10-20 minutes.

The mixture will become increasingly viscous and opaque.

Emulsion Stability Check: To check for a stable emulsion, dispense a small drop onto the

surface of cold water. A stable water-in-oil emulsion will hold its shape as a single drop and

will not disperse.

Loading for Injection: Once a stable emulsion is formed, draw the entire volume into one

syringe and replace the connector with a sterile injection needle.

Administration: The emulsion is now ready for subcutaneous injection into the flanks of the

animals as per the experimental design.
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Caption: MOG (44-54) peptide signaling pathway in CD8+ T cells.
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Caption: Experimental workflow for EAE induction using MOG (44-54).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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